Cas no 2034306-22-2 (5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide)

• Product Name: 5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide
• CAS No: 2034306-22-2
• MF: C₁₂H₁₅BrN₄O₂
• MW: 327.177101373672
• CID: 5334129
• Update Time: 2025-06-08

5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)furan-2-carboxamide
• 5-bromo-N-[3-methyl-1-(1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide
• 5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide

• Inchi： 1S/C12H15BrN4O2/c1-8(2)9(5-17-7-14-6-15-17)16-12(18)10-3-4-11(13)19-10/h3-4,6-9H,5H2,1-2H3,(H,16,18)
• InChI Key： SKOZCPBWPWKDLI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC(CN2C=NC=N2)C(C)C)=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.7
• Topological Polar Surface Area: 73

Additional information on 5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide

Research Brief on 5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide (CAS: 2034306-22-2)

Recent studies on the compound 5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide (CAS: 2034306-22-2) have highlighted its potential as a promising candidate in the field of medicinal chemistry. This molecule, characterized by its unique furan-2-carboxamide scaffold and 1,2,4-triazole moiety, has garnered attention for its potential applications in drug discovery, particularly in targeting infectious diseases and cancer.

The synthesis and structural characterization of this compound have been detailed in recent publications, emphasizing its stability and reactivity under physiological conditions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure and purity. The compound's ability to interact with specific biological targets, such as enzymes involved in microbial pathogenesis or tumor progression, has been a focal point of investigation.

In vitro studies have demonstrated significant inhibitory activity of 5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide against a range of pathogens, including drug-resistant bacterial strains. The compound's mechanism of action appears to involve disruption of essential metabolic pathways, leading to microbial cell death. Additionally, preliminary data suggest its potential as an anticancer agent, with selective cytotoxicity observed in certain cancer cell lines.

Further research is underway to optimize the pharmacokinetic properties of this compound, including its bioavailability and metabolic stability. Computational modeling and structure-activity relationship (SAR) studies are being conducted to identify derivatives with enhanced efficacy and reduced toxicity. These efforts aim to advance the compound toward preclinical development, with the ultimate goal of translating these findings into therapeutic applications.

In conclusion, 5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide represents a promising lead compound in the search for novel antimicrobial and anticancer agents. Continued research is essential to fully elucidate its therapeutic potential and address any challenges related to its development and clinical use.